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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action,

performance data, and experimental evaluation of NOR116, a halogen-free flame retardant and

light/thermal stabilizer for polyolefins.

Introduction to NOR116
NOR116, commercially known as Flamestab® NOR® 116, is a monomeric N-alkoxy hindered

amine (NOR HAS or NOR HALS).[1][2] It is a multifunctional additive for polyolefins such as

polypropylene (PP) and polyethylene (PE), providing both halogen-free flame retardancy and

long-term UV and thermal stability.[1][3] Its chemical name is a reaction product of N,N’ethane-

1,2-diylbis (1,3-propanediamine), cyclohexane, peroxidized 4-butylamino-2,2,6,6-

tetramethylpiperidine and 2,4,6-trichloro-1 ,3,5-triazine, with the CAS number 191680-81-6.

NOR116 is characterized by its high molecular weight (2261 g/mol ), which ensures low

volatility and good compatibility with polyolefin matrices.[1][4] It is typically used at

concentrations of 0.5% to 1.5% in polyolefin fibers, nonwovens, tapes, and films.[1][2]

Core Mechanism of Action
The efficacy of NOR116 in polyolefins stems from a dual-action mechanism that operates in

both the gas and condensed phases during combustion, coupled with a regenerative radical

scavenging cycle for long-term stabilization.
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Flame Retardant Mechanism
NOR116's flame retardancy is not based on halogenated compounds but on the interruption of

the combustion cycle through radical scavenging and char promotion.[5]

Gas Phase Action: Radical Quenching: During combustion, the high temperatures cause the

N-alkoxy amine bonds in NOR116 to cleave, releasing highly reactive nitroxyl radicals.

These radicals act as potent scavengers of the hydrogen (H•) and hydroxyl (OH•) radicals

that propagate the exothermic reactions in the flame. This interruption of the radical chain

reaction in the gas phase reduces the heat generated and slows down the combustion

process.

Condensed Phase Action: Char Formation and Melt Dripping: In the solid (condensed)

phase, the decomposition products of NOR116 can promote the formation of a stable,

insulating char layer, especially when used in synergy with intumescent systems like

ammonium polyphosphate (APP) and pentaerythritol (PER).[5] This char layer acts as a

physical barrier, limiting the supply of fuel to the flame and shielding the underlying polymer

from heat. Additionally, the decomposition of NOR116 can induce the cleavage of the main

polyolefin chain, which, in combination with solid acids like silica alumina, can promote melt

dripping, further removing fuel and heat from the flame zone.

The following diagram illustrates the dual-phase flame retardant mechanism of NOR116.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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